Cas no 1254692-08-4 (N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide)

• Product Name: N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide
• CAS No: 1254692-08-4
• MF: C₈H₁₈BNO₄S
• MW: 235.108821392059
• MDL: MFCD30614810
• CID: 5463606
• PubChem ID: 49837195
• Update Time: 2025-07-24

N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]methanesulfonamide
• Z2670699770
• N-[(tetramethyl-1,3,2-dioxaborolan-2-yl)methyl]methanesulfonamide
• N-[(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)me thyl]methanesulfonamide
• N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide

• MDL： MFCD30614810
• Inchi： 1S/C8H18BNO4S/c1-7(2)8(3,4)14-9(13-7)6-10-15(5,11)12/h10H,6H2,1-5H3
• InChI Key： OQEMBDXEBJDHOC-UHFFFAOYSA-N
• SMILES： S(C)(NCB1OC(C)(C)C(C)(C)O1)(=O)=O

Computed Properties

• Exact Mass: 235.1049594 g/mol
• Monoisotopic Mass: 235.1049594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73
• Molecular Weight: 235.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides

Additional information on N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide

Professional Introduction to N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide (CAS No. 1254692-08-4)

N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide is a specialized organic compound with the CAS number 1254692-08-4. This compound has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential applications in drug development. The presence of a boronate ester moiety and a methanesulfonamide group makes it a versatile intermediate in organic synthesis, particularly in cross-coupling reactions and medicinal chemistry.

The compound's structure is characterized by a tetramethylated dioxaborolane ring, which enhances its stability and reactivity in various chemical transformations. This feature is particularly valuable in the synthesis of complex molecular architectures, where precise control over reaction pathways is essential. The methanesulfonamide functionality further contributes to its utility as a building block in the construction of biologically active molecules.

In recent years, there has been a growing interest in boronate esters as pharmacophores due to their ability to participate in reversible covalent interactions with biological targets. This property makes them attractive for the development of probes and inhibitors in drug discovery. N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide has been explored in several studies as a key intermediate in the synthesis of boronic acid derivatives, which are known for their role in Suzuki-Miyaura cross-coupling reactions.

The methanesulfonamide group in this compound also plays a crucial role in its reactivity and functionality. Methanesulfonamides are widely used in medicinal chemistry due to their ability to enhance the solubility and bioavailability of drug candidates. They can serve as pharmacophores or be incorporated into larger molecules to improve pharmacokinetic properties. The combination of these features makes N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide a promising candidate for further exploration in drug development.

Recent advancements in synthetic methodologies have highlighted the importance of boron-containing compounds in medicinal chemistry. The use of boronic acids and boronate esters has led to the development of several FDA-approved drugs, including Herceptin and Avastin. These drugs leverage the unique properties of boronate esters to interact with biological targets and modulate disease pathways. N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide aligns with this trend by providing a versatile intermediate for the synthesis of next-generation therapeutics.

The compound's potential applications extend beyond pharmaceuticals into materials science and catalysis. Boronate esters have been explored as ligands in transition metal catalysis, where they can facilitate various organic transformations. The stability and reactivity of N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide make it an excellent candidate for such applications. Additionally, its methanesulfonamide group can be functionalized to create novel materials with tailored properties.

In conclusion, N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide (CAS No. 1254692-08-4) is a multifaceted compound with significant potential in pharmaceutical chemistry and beyond. Its unique structural features make it an invaluable intermediate for synthetic applications, while its biological relevance positions it as a key player in drug discovery efforts. As research continues to uncover new methodologies and applications for boron-containing compounds, N-(tetramethyl-1,3,2-dioxaborolan-2-yl)methylmethanesulfonamide is poised to play an increasingly important role in these advancements.